Cas no 2107143-18-8 ((2R)-2-amino-1-cyclobutylbutan-1-one)

• Product Name: (2R)-2-amino-1-cyclobutylbutan-1-one
• CAS No: 2107143-18-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5293647
• PubChem ID: 165715796
• Update Time: 2025-10-21

(2R)-2-amino-1-cyclobutylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-798644
• (2R)-2-amino-1-cyclobutylbutan-1-one
• 2107143-18-8

• Inchi： 1S/C8H15NO/c1-2-7(9)8(10)6-4-3-5-6/h6-7H,2-5,9H2,1H3/t7-/m1/s1
• InChI Key： BWHWKAYZAZIDGX-SSDOTTSWSA-N
• SMILES： O=C([C@@H](CC)N)C1CCC1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Additional information on (2R)-2-amino-1-cyclobutylbutan-1-one

Comprehensive Overview of (2R)-2-amino-1-cyclobutylbutan-1-one (CAS No. 2107143-18-8): Properties, Applications, and Research Insights

The compound (2R)-2-amino-1-cyclobutylbutan-1-one (CAS No. 2107143-18-8) is a chiral amino ketone derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structural features, including a cyclobutyl ring and an amino functional group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "chiral building blocks," "amino ketone synthesis," and "cyclobutyl derivatives" to explore its potential applications.

In recent years, the demand for enantiomerically pure compounds has surged, driven by advancements in asymmetric synthesis and drug development. (2R)-2-amino-1-cyclobutylbutan-1-one exemplifies this trend, as its R-configuration is critical for achieving desired stereoselectivity in target molecules. This aligns with the growing interest in "stereocontrolled synthesis" and "pharmaceutical intermediates," which are among the top-searched keywords in chemical databases.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are frequently studied to optimize its use in medicinal chemistry. For instance, its cyclobutyl moiety enhances rigidity, a feature often exploited in designing kinase inhibitors and GPCR modulators. These applications resonate with trending topics like "fragment-based drug design" and "small molecule therapeutics," highlighting its relevance in modern drug discovery.

From a synthetic perspective, (2R)-2-amino-1-cyclobutylbutan-1-one serves as a versatile precursor for peptidomimetics and heterocyclic compounds. Its amino ketone functionality allows for diverse transformations, including reductive amination and cyclization reactions. Such versatility addresses common search queries like "multistep organic synthesis" and "scaffold diversification," underscoring its utility in academic and industrial labs.

Ongoing research explores the compound's role in bioconjugation and prodrug development, areas gaining traction due to their implications in targeted therapy. The CAS No. 2107143-18-8 is often cross-referenced in patents and publications focusing on "bioorthogonal chemistry" and "drug delivery systems," further cementing its importance in cutting-edge science.

In summary, (2R)-2-amino-1-cyclobutylbutan-1-one (CAS No. 2107143-18-8) is a pivotal compound bridging synthetic chemistry and drug discovery. Its alignment with high-interest topics like "chiral auxiliaries" and "structure-activity relationships" ensures its continued prominence in scientific discourse and innovation.